2-(1-azepanyl)-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-(azepan-1-yl)-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C16H24N2O/c1-13-8-7-9-15(14(13)2)17-16(19)12-18-10-5-3-4-6-11-18/h7-9H,3-6,10-12H2,1-2H3,(H,17,19)
• InChI Key: WGWMRNLCBAGCDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2CCCCCC2)C
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

2-(1-azepanyl)-N-(2,3-dimethylphenyl)acetamide, also known as AZD2327, is a novel compound that has gained attention in the scientific community for its potential therapeutic applications. This compound belongs to the class of drugs called anxiolytics, which are used to treat anxiety disorders.

Scientific Research Applications

2-(1-azepanyl)-N-(2,3-dimethylphenyl)acetamide has been studied extensively for its anxiolytic properties. It has been shown to reduce anxiety-like behavior in animal models, indicating its potential use in treating anxiety disorders in humans. Additionally, this compound has also been investigated for its antidepressant effects, as it has been shown to increase the levels of serotonin and norepinephrine in the brain.

Mechanism of Action

The exact mechanism of action of 2-(1-azepanyl)-N-(2,3-dimethylphenyl)acetamide is not fully understood. However, it is believed to work by modulating the activity of the GABA-A receptor, which is responsible for regulating anxiety and stress responses in the brain. This compound is thought to enhance the activity of this receptor, leading to a reduction in anxiety-like behavior.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been found to increase the levels of certain neurotransmitters, such as serotonin and norepinephrine, in the brain. Additionally, it has been shown to decrease the levels of corticosterone, a stress hormone, in animal models. These effects suggest that this compound may have potential therapeutic applications for anxiety and stress-related disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1-azepanyl)-N-(2,3-dimethylphenyl)acetamide in lab experiments is that it has been shown to be well-tolerated in animal models, with no significant adverse effects reported. Additionally, it has a relatively long half-life, allowing for longer-lasting effects. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and absorption.

Future Directions

There are several future directions for research on 2-(1-azepanyl)-N-(2,3-dimethylphenyl)acetamide. One area of interest is its potential use in combination with other anxiolytic or antidepressant drugs to enhance their effects. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential therapeutic applications for other disorders, such as post-traumatic stress disorder and obsessive-compulsive disorder. Finally, studies are needed to determine the optimal dosage and administration of this compound in humans.
Conclusion
In conclusion, this compound is a novel compound that has shown promising results in preclinical studies for its anxiolytic and antidepressant properties. Its mechanism of action involves modulating the activity of the GABA-A receptor, leading to a reduction in anxiety-like behavior. While there are limitations to using this compound in lab experiments, its potential therapeutic applications make it an area of interest for future research.

Synthesis Methods

The synthesis of 2-(1-azepanyl)-N-(2,3-dimethylphenyl)acetamide involves the reaction between 2-aminocaproic acid and 2,3-dimethylbenzoyl chloride in the presence of triethylamine and dichloromethane. The resulting product is then purified by column chromatography to obtain the final product.